Cas no 134678-17-4 (Lamivudine)

• Product Name: Lamivudine
• CAS No: 134678-17-4
• MF: C₈H₁₁N₃O₃S
• MW: 229.256240129471
• MDL: MFCD00869739
• CID: 64323
• PubChem ID: 60825
• Update Time: 2025-09-02

Lamivudine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
• (2r-cis)-4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1h)-pyrimidinone
• 3TC
• 3'-THIA-2',3'-DIDEOXYCYTIDINE
• 4-AMINO-1-((2R,5S)-2-HYDROXYMETHYL-[1,3]OXATHIOLAN-5-YL)-1H-PYRIMIDIN-2-ONE
• (-)-BCH-189
• (-)-BETA-L-2',3'-DIDEOXY-3'-THIACYTIDINE
• (-)-B-L-2',3'-DIDEOXY-3'-THIACYTIDINE
• (-)-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cystosine
• (-)-2¢
• (-)NGPB-21
• (2R-cis)-4-amino-1-
• ,3¢
• 2(1H)-Pyrimidinone,4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-,(2R-cis)-
• 3'-thia-2',3'-dideoxcytidine
• -deoxy-3¢
• Epivir
• GR109714X
• -thia-2¢
• LAMIVUDINE
• Epivir-HBV
• 2(1H)-Pyrimidinone, 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-
• Lamivudine ( 3TC,Epivir-HBV,Epivir®,Heptovir®, Zeffix®)
• (-)-1-[(2R,5S)-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
• 2',3'-Dideoxy-3'-thiacytidine
• 3&L-SddC
• cent
• Hepitec
• Heptivir
• Heptovir
• LaMivudine Resolution Mixture A
• Zeffix
• Zefix
• 2′,3′-Dideoxy-3′-thiacytidine
• 2'-Deoxy-3'-thiacytidine
• [ "" ]
• Heptodin
• CIS-LAMIVUDINE
• (-)-2'-Deoxy-3'-thiacytidine
• Lamivudine [USAN:BAN:INN]
• beta-L-3'-Thia-2',3'-dideoxycytidine
• beta-L-2',3'-Dideoxy-3'-thiacytidine
• GR 109714X
• 4-amino-1-[(2R,5S)-2-(hydroxyme
• BCH-189
• 2(1H)-Pyrimidinone, 4-amino-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-
• Lamivudine teva
• LAMIVUDINE [EP IMPURITY]
• Lamivudine- Bio-X
• 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-Oxathiolan-5-yl]-(1H)-pyrimidin-2-one
• BCH 189
• LAMIVUDINE COMPONENT OF TRIZIVIR
• J-700183
• LAMIVUDINE COMPONENT OF TEMIXYS
• 3TC and NV-01
• L0217
• Lamivudine (EPIVIR)
• EN300-123034
• JTEGQNOMFQHVDC-NKWVEPMBSA-N
• LAMIVUDINE [USP-RS]
• Lamivudine [USAN:USP:INN:BAN]
• (+/-) (Cis)-1-[2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
• 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2(1H)-one
• Q422631
• 2(1H)-Pyrimidinone, 4-amino-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2R-cis)-
• SR-01000759420
• (+/-)-3TC
• (+/-)-(cis)-4-Amino-1-(2-hydroxymethyl-1,3-oxathiolan-5-yl)-(1H)-pyrimidin-2-one
• 136891-12-8
• LAMIVUDINE [USP MONOGRAPH]
• MLS001424097
• Lamivudine for system suitability 1, European Pharmacopoeia (EP) Reference Standard
• lamivudine & TNF-alpha & IFN-gamma
• Lamivudine 100 microg/mL in Acetonitrile:Water
• 4-AMINO-1-((2R,5S)-2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL)PYRIMIDIN-2(1H)-ONE [WHO-IP]
• SMR000466319
• BCH 189, (-)-
• LAMIVUDINE COMPONENT OF DUTREBIS
• Epivir (TN)
• EPZICOM COMPONENT LAMIVUDINE
• P17147
• GG-714
• NSC620753
• .beta.-L-(-)-2',3'-dideoxy-3'-thiacytidine & Sho-Saiko-To
• NC00234
• LAMIVUDINE/ZIDOVUDINE TEVA COMPONENT LAMIVUDINE
• MFCD00869739
• Lamivir
• Lamivudine, 1.0 mg/mL in methanol, certified reference material
• Lamivudine, European Pharmacopoeia (EP) Reference Standard
• MLS000759424
• 4-Amino-1-(cis-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
• LAMIVUDINE [INN]
• HMS3713C16
• NCGC00159341-20
• (+/-)-SddC
• AKOS015854841
• COMBIVIR COMPONENT LAMIVUDINE
• GTPL12673
• CCRIS 9274
• (-)-BCH189
• 4-AMINO-1-[(2R,5S)-2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL]-1,2-DIHYDROPYRIMIDIN-2-ONE
• LAMIVUDINE [VANDF]
• CCG-100984
• AB00639995-06
• NCGC00159341-18
• Lamivudine, United States Pharmacopeia (USP) Reference Standard
• SR-01000759420-5
• (+/-)-BCH-189
• LAMIVUDINE [EMA EPAR]
• LAMIVUDINE COMPONENT OF EPZICOM
• DB00709
• LAMIVUDINE [WHO-DD]
• NSC-760061
• (-)-(2'R,5'S)-1-[2'-Hydroxymethyl-5'-(1,3-oxathiolanyl)]cytosine
• MFCD00870542
• C07065
• VIROLAM
• (-)-BCH 189
• DELSTRIGO COMPONENT LAMIVUDINE
• LAMIVUDINE [MART.]
• NCGC00159341-05
• BL164607
• (-)-SddC
• CHEBI:63577
• Lamivudine, British Pharmacopoeia (BP) Reference Standard
• LAMIVUDINUM [WHO-IP LATIN]
• AMY384
• HHA & Lamivudine
• 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2-one
• BIDD:GT0033
• HMS2051D21
• LAMIVUDINE COMPONENT OF DELSTRIGO
• (-)-1-((2R,5S)-2-(Hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine
• TRIZIVIR COMPONENT LAMIVUDINE
• 2(1H)-Pyrimidinone, 4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl], (-)(2R,5S) & Hippeastrum hybrid agglutinin( HHA)
• HMS3259F08
• MLS006011910
• LAMIVUDINE [MI]
• TRIUMEQ COMPONENT LAMIVUDINE
• Q-201275
• (2R,5S)-1-[2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
• 1117764-41-6
• Lamivudine & GNA
• AC-1416
• UNII-2T8Q726O95
• KS-1073
• BCH189
• NC00705
• AKOS005622556
• GR-109714X
• rac-cis-Lamivudine ((2RS,5SR)-Lamivudine)
• AB00639995-08
• Z1509637175
• 4-Amino-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-2(1H)-pyrimidinone
• AB00639995_09
• Lamivudine, >=98% (HPLC), powder
• NS00007004
• 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-[1,3]-oxathiolan-5-yl]-(1H)-pyrimidin-2-one
• CPD000466319
• Lamivudine, Pharmaceutical Secondary Standard; Certified Reference Material
• cis(+/-)-4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone
• BCH-790
• CHEMBL141
• LAMIVUDINE [EP MONOGRAPH]
• 4-AMINO-1-[(2R,5S)-2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL]-2(1H)-PYRIMIDINONE
• LAMIVUDINE [HSDB]
• 134678-17-4
• LAMIVUDINE COMPONENT OF LAMIVUDINE/ZIDOVUDINE TEVA
• 2(1H)-Pyrimidinone, 4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl], (-)(2R,5S) & Galanthus Nivalis Agglutinin (GNA)
• HHA & 3TC
• LAMIVUDINE COMPONENT OF COMBIVIR
• 3TC & GNA
• HSDB 7155
• Lamivudine for system suitability 2, European Pharmacopoeia (EP) Reference Standard
• NCGC00159341-04
• Epivir(TM)
• s1706
• SW197614-3
• DRG-0126
• 2T8Q726O95
• LAMIVUDINE [WHO-IP]
• TEMIXYS COMPONENT LAMIVUDINE
• NSC 760061
• LAMIVUDINE [USAN]
• LAMIVUDINE COMPONENT OF TRIUMEQ
• HY-B0250
• D00353
• DTXSID7023194
• LAMIVUDINE TEVA PHARMA B.V.
• KIVEXA COMPONENT LAMIVUDINE
• 3TC & SST
• SCHEMBL109675
• Lamivudine (JAN/USP/INN)
• Lamivudinum
• DTHC
• LAMIVUDINE [JAN]
• BDBM50366817
• LAMIVUDINE [ORANGE BOOK]
• 2(1H)-Pyrimidinone, 4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl], (+/-) (Cis)
• TELURA COMPONENT OF LAMIVUDINE
• EMTRICITABINE IMPURITY C [WHO-IP]
• (-)-L-2',3'-DIDEOXY-3'-THIACYTIDINE; LAMIVUDINE; EPIVIR
• STK801940
• 2(1H)-Pyrimidinone,4-amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, rel-
• BRD-K02992638-001-11-8
• BBL033871
• Lamivudine

• MDL： MFCD00869739
• Inchi： 1S/C8H11N3O3S/c9-5-1-2-11(8(13)10-5)6-4-15-7(3-12)14-6/h1-2,6-7,12H,3-4H2,(H2,9,10,13)/t6-,7+/m0/s1
• InChI Key： JTEGQNOMFQHVDC-NKWVEPMBSA-N
• SMILES： S1[C@H](CO)O[C@@H](C1)N1C(N=C(C=C1)N)=O
• BRN： 5480511

Computed Properties

• Exact Mass: 229.05200
• Monoisotopic Mass: 229.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.9
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: Powder
• Density: 1.7±0.1 g/cm3
• Melting Point: 175.0 to 179.0 deg-C
• Boiling Point: 475.4°C at 760 mmHg
• Flash Point: 9℃
• Refractive Index: -142 ° (C=1, MeOH)
• Solubility: water: soluble10mg/mL, clear
• PSA: 115.67000
• LogP: -0.01290
• Merck: 5352
• Specific Rotation: -148° - -137° (c=1,MeOH)
• Color/Form: 1.0 mg/mL in methanol
• Solubility: Soluble in water
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

Lamivudine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H373
• Warning Statement： P260-P314-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63
• Safety Instruction： 26-36
• RTECS：UW7361333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues 3'-thia pyrimidine nucleosides